Cas no 251912-67-1 (3-(4-methylphenyl)-1,2-oxazole-5-carbaldehyde)

3-(4-Methylphenyl)-1,2-oxazole-5-carbaldehyde is a heterocyclic organic compound featuring an oxazole core substituted with a 4-methylphenyl group at the 3-position and a formyl group at the 5-position. This aldehyde-functionalized oxazole derivative serves as a versatile intermediate in organic synthesis, particularly in the construction of more complex heterocyclic systems and pharmaceutical scaffolds. Its reactive aldehyde group enables further functionalization through condensation, reduction, or nucleophilic addition reactions. The methylphenyl substituent enhances stability while maintaining reactivity, making it suitable for applications in medicinal chemistry and materials science. The compound is typically handled under controlled conditions due to its sensitivity.

3-(4-methylphenyl)-1,2-oxazole-5-carbaldehyde structure

251912-67-1 structure

Product Name:3-(4-methylphenyl)-1,2-oxazole-5-carbaldehyde

CAS No:251912-67-1

MF:C₁₁H₉NO₂

MW:187.194662809372

CID:1424541

PubChem ID:15537018

Update Time:2025-05-23

3-(4-methylphenyl)-1,2-oxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Isoxazolecarboxaldehyde, 3-(4-methylphenyl)-
- 3-(4-methylphenyl)-1,2-oxazole-5-carbaldehyde
- SCHEMBL25730368
- 3-p-methylphenylisoxazole-5-carbaldehyde
- BKA91267
- 3-p-Tolylisoxazole-5-carbaldehyde
- EN300-380590
- 251912-67-1
- 3-(p-tolyl)isoxazole-5-carbaldehyde
- Inchi： 1S/C11H9NO2/c1-8-2-4-9(5-3-8)11-6-10(7-13)14-12-11/h2-7H,1H3
- InChI Key： YPCDZALYMSPPKS-UHFFFAOYSA-N
- SMILES： O1C(C=O)=CC(C2C=CC(C)=CC=2)=N1

Computed Properties

Exact Mass: 187.063328530g/mol
Monoisotopic Mass: 187.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 43.1Å²

3-(4-methylphenyl)-1,2-oxazole-5-carbaldehyde Pricemore >>

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Chemenu	CM317207-1g	3-(p-Tolyl)isoxazole-5-carbaldehyde	251912-67-1	95%	1g	$389	2021-08-18
Chemenu	CM317207-1g	3-(p-Tolyl)isoxazole-5-carbaldehyde	251912-67-1	95%	1g	$414	2024-07-28
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4744-100MG	3-(4-methylphenyl)-1,2-oxazole-5-carbaldehyde	251912-67-1	95%	100MG	￥ 679.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4744-250MG	3-(4-methylphenyl)-1,2-oxazole-5-carbaldehyde	251912-67-1	95%	250MG	￥ 1,089.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4744-500MG	3-(4-methylphenyl)-1,2-oxazole-5-carbaldehyde	251912-67-1	95%	500MG	￥ 1,815.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4744-1G	3-(4-methylphenyl)-1,2-oxazole-5-carbaldehyde	251912-67-1	95%	1g	￥ 2,719.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4744-5G	3-(4-methylphenyl)-1,2-oxazole-5-carbaldehyde	251912-67-1	95%	5g	￥ 8,157.00	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4744-10G	3-(4-methylphenyl)-1,2-oxazole-5-carbaldehyde	251912-67-1	95%	10g	￥ 13,596.00	2023-04-05
Enamine	EN300-380590-0.05g	3-(4-methylphenyl)-1,2-oxazole-5-carbaldehyde	251912-67-1		0.05g	$624.0	2023-03-02
Enamine	EN300-380590-0.1g	3-(4-methylphenyl)-1,2-oxazole-5-carbaldehyde	251912-67-1		0.1g	$653.0	2023-03-02